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Compound of Interest

Compound Name: Chromane

Cat. No.: B1220400

For researchers, scientists, and professionals in drug development, a precise understanding of
heterocyclic scaffolds is paramount. Chromane and chromone, both derivatives of benzopyran,
form the core of numerous biologically active compounds, from pharmaceuticals to natural
products.[1][2] Though closely related, their structural distinctions impart significant differences
in their chemical reactivity, physical properties, and biological activities.[3][4] This technical
guide provides an in-depth exploration of the fundamental structural differences between the
chromane and chromone skeletons.

Core Structural Distinction: Saturation vs.
Unsaturation and Carbonyl Functionality

The primary difference between chromane and chromone lies in the dihydropyran ring fused to
the benzene ring.[5][6] Chromane features a saturated dihydropyran ring, whereas chromone
contains a carbonyl group at the C-4 position and a double bond between C-2 and C-3,
rendering the heterocyclic ring unsaturated and conjugated with the benzene ring.[7][8]

Chromane (3,4-dihydro-2H-1-benzopyran) has the chemical formula CoH100.[1] Its structure is
characterized by sp3 hybridized carbons at positions 2, 3, and 4.

Chromone (4H-1-benzopyran-4-one) has the chemical formula CoHeO2.[8][9] It possesses a
ketone functional group (C=0) at the C-4 position and a C=C double bond, making the carbons
at positions 2, 3, and 4 sp? hybridized. This a,3-unsaturated ketone system within the pyrone
ring is a key feature influencing its properties.[10]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1220400?utm_src=pdf-interest
https://www.benchchem.com/product/b1220400?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chromane
https://www.ijmrset.com/upload/2021/may/22_Chromone.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11112580/
https://pubs.acs.org/doi/10.1021/acsomega.4c00771
https://www.benchchem.com/product/b1220400?utm_src=pdf-body
https://www.benchchem.com/product/b1220400?utm_src=pdf-body
https://www.researchgate.net/figure/Structures-of-chroman-4-one-and-chromone_fig1_351705801
https://pmc.ncbi.nlm.nih.gov/articles/PMC8244469/
https://www.benchchem.com/product/b1220400?utm_src=pdf-body
https://www.researchgate.net/figure/Properties-of-chromanone-and-chromone_tbl1_352889293
https://en.wikipedia.org/wiki/Chromone
https://www.benchchem.com/product/b1220400?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chromane
https://en.wikipedia.org/wiki/Chromone
https://pubchem.ncbi.nlm.nih.gov/compound/Chromone
https://www.researchgate.net/publication/229830272_Chromenes_Chromanones_and_Chromones-Introduction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Structures of Chromane and Chromone

Chromane Chromone
CoH100 CoHe0O2
(Saturated Ring) (Unsaturated, Carbonyl at C-4)
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General Synthesis of Chromane via Annulation
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General Synthesis of Chromone via Baker-Venkataraman Rearrangement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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